Cas no 28271-97-8 (2-Propenoic acid,2-[[4-(acetylamino)benzoyl]amino]-3-(2-chlorophenyl)-, hydrazide)

• Product Name: 2-Propenoic acid,2-[[4-(acetylamino)benzoyl]amino]-3-(2-chlorophenyl)-, hydrazide
• CAS No: 28271-97-8
• MF: C₁₈H₁₇ClN₄O₃
• MW: 372.805582761765
• CID: 262739
• PubChem ID: 6444889
• Update Time: 2025-04-19

2-Propenoic acid,2-[[4-(acetylamino)benzoyl]amino]-3-(2-chlorophenyl)-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-[[4-(acetylamino)benzoyl]amino]-3-(2-chlorophenyl)-, hydrazide
• 4-acetamido-N-[(Z)-1-(2-chlorophenyl)-3-hydrazinyl-3-oxoprop-1-en-2-yl]benzamide
• Cinnamic acid, alpha-(p-acetamidobenzamido)-o-chloro-, hydrazide
• alpha-(p-Acetamidobenzamido)-o-chlorocinnamic acid hydrazide
• BRN 2906048
• 28271-97-8

• Inchi： 1S/C18H17ClN4O3/c1-11(24)21-14-8-6-12(7-9-14)17(25)22-16(18(26)23-20)10-13-4-2-3-5-15(13)19/h2-10H,20H2,1H3,(H,21,24)(H,22,25)(H,23,26)/b16-10-
• InChI Key： WQCBUKWFZZJHAT-YBEGLDIGSA-N
• SMILES： ClC1C=CC=CC=1/C=C(/C(NN)=O)\NC(C1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 372.09911
• Monoisotopic Mass: 372.098918
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 2.3

Experimental Properties

• Density: 1.382
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.676
• PSA: 113.32